Cas no 1227269-40-0 (3-Iodo-6-phenyl-(1H)indazole)

3-Iodo-6-phenyl-(1H)indazole is a halogenated indazole derivative with significant utility in medicinal chemistry and pharmaceutical research. Its structure features an iodine substituent at the 3-position and a phenyl group at the 6-position, enhancing its reactivity for cross-coupling reactions such as Suzuki or Sonogashira couplings. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other heterocyclic scaffolds. The iodine moiety offers a strategic handle for further functionalization, while the phenyl group contributes to π-stacking interactions, improving binding affinity in target applications. Its stability and well-defined reactivity profile make it a valuable building block in drug discovery.

3-Iodo-6-phenyl-(1H)indazole structure

Product Name:3-Iodo-6-phenyl-(1H)indazole

CAS No:1227269-40-0

MF:C₁₃H₉IN₂

MW:320.128434896469

CID:824509

PubChem ID:60145953

Update Time:2025-05-27

3-Iodo-6-phenyl-(1H)indazole Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-6-phenyl-1H-indazole
- 3-iodo-6-phenyl-2H-indazole
- DTXSID10733711
- I11350
- 1227269-40-0
- DB-023208
- MFCD11109913
- 3-Iodo-6-phenyl-(1H)indazole
- Inchi： 1S/C13H9IN2/c14-13-11-7-6-10(8-12(11)15-16-13)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key： CNKMVUYZPGCZDS-UHFFFAOYSA-N
- SMILES： IC1=C2C=CC(C3C=CC=CC=3)=CC2=NN1

Computed Properties

Exact Mass: 319.98105g/mol
Monoisotopic Mass: 319.98105g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 28.7Å²

3-Iodo-6-phenyl-(1H)indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM150522-1g	3-iodo-6-phenyl-1H-indazole	1227269-40-0	95%+	1g	$***	2023-04-03
TRC	I737528-1mg	3-Iodo-6-phenyl-(1H)indazole	1227269-40-0		1mg	$ 50.00	2022-06-04
TRC	I737528-2mg	3-Iodo-6-phenyl-(1H)indazole	1227269-40-0		2mg	$ 65.00	2022-06-04
TRC	I737528-10mg	3-Iodo-6-phenyl-(1H)indazole	1227269-40-0		10mg	$ 135.00	2022-06-04
Chemenu	CM150522-1g	3-iodo-6-phenyl-1H-indazole	1227269-40-0	95%	1g	$426	2021-08-05
Alichem	A269001323-1g	3-Iodo-6-phenyl-1H-indazole	1227269-40-0	95%	1g	$450.45	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1632256-1g	3-Iodo-6-phenyl-2H-indazole	1227269-40-0	98%	1g	￥2074.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1632256-5g	3-Iodo-6-phenyl-2H-indazole	1227269-40-0	98%	5g	￥6106.00	2024-08-09